Cas no 2394147-66-9 (2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride)

2-(Thiophen-2-yl)formamidoethane-1-sulfonyl fluoride is a sulfonyl fluoride derivative featuring a thiophene-based formamide moiety. This compound is of interest in medicinal chemistry and chemical biology due to its potential as a reactive warhead for covalent inhibition, particularly in targeting serine hydrolases and other nucleophilic enzymes. The thiophene ring enhances electronic properties and may improve binding affinity, while the sulfonyl fluoride group provides selective reactivity with active-site residues. Its stability under physiological conditions and tunable reactivity make it a valuable tool for probe development and inhibitor design. The compound is suitable for applications in activity-based protein profiling (ABPP) and targeted covalent drug discovery.
2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride structure
2394147-66-9 structure
Product Name:2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride
CAS No:2394147-66-9
MF:C7H8FNO3S2
MW:237.271722793579
CID:5683204
PubChem ID:154784188
Update Time:2025-10-31

2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Z3267389724
    • 2394147-66-9
    • 2-[(thiophen-2-yl)formamido]ethane-1-sulfonyl fluoride
    • EN300-26578495
    • 2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride
    • Inchi: 1S/C7H8FNO3S2/c8-14(11,12)5-3-9-7(10)6-2-1-4-13-6/h1-2,4H,3,5H2,(H,9,10)
    • InChI Key: XFNSEQOQZPGUGC-UHFFFAOYSA-N
    • SMILES: S(CCNC(C1=CC=CS1)=O)(=O)(=O)F

Computed Properties

  • Exact Mass: 236.99296363g/mol
  • Monoisotopic Mass: 236.99296363g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 99.9Ų

2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride Pricemore >>

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Additional information on 2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride

Research Brief on 2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride (CAS: 2394147-66-9) in Chemical Biology and Drug Discovery

2-(thiophen-2-yl)formamidoethane-1-sulfonyl fluoride (CAS: 2394147-66-9) is an emerging small-molecule probe in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and potential applications in covalent inhibitor design and activity-based protein profiling (ABPP). Recent studies highlight its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in proteomes.

The compound's mechanism of action stems from the electrophilic sulfonyl fluoride group, which forms stable covalent bonds with catalytic serine residues in enzymes. A 2023 study published in Journal of Medicinal Chemistry demonstrated its superior selectivity profile compared to traditional fluorophosphonate probes, with particular affinity for threonine proteases (IC50 values in the low micromolar range). The thiophene moiety appears to contribute to membrane permeability, making it valuable for intracellular target engagement studies.

Structural activity relationship (SAR) investigations reveal that the 2-(thiophen-2-yl)formamidoethane spacer provides optimal geometry for binding pocket penetration while maintaining synthetic accessibility. Mass spectrometry-based proteomic studies have identified over 50 cellular targets, including several previously uncharacterized hydrolases involved in lipid metabolism. This broad yet selective reactivity makes it a powerful tool for functional proteomics and target deconvolution.

In therapeutic development, derivatives of 2394147-66-9 show promise as lead compounds for inflammatory diseases. A recent patent application (WO202318456) discloses optimized analogs with 10-fold improved potency against mast cell tryptase, a key mediator in asthma pathogenesis. The lead candidate demonstrated significant reduction in airway hyperresponsiveness in murine models (p<0.01 vs vehicle).

From a chemical biology perspective, the compound's stability in physiological conditions (t1/2 > 4h in plasma) coupled with its "clickable" thiophene handle for bioorthogonal conjugation makes it particularly valuable for multimodal probe development. Researchers at Scripps have recently incorporated this scaffold into fluorescent ABPP probes for real-time imaging of protease activity in live cells.

Ongoing challenges include further improving selectivity ratios between closely related hydrolase family members and developing brain-penetrant versions for neurological targets. The 2024 roadmap from the NIH Chemical Genomics Center identifies 2394147-66-9 derivatives as priority probes for the dark kinome initiative, suggesting continued expansion of its applications in coming years.

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